Cas no 14674-17-0 (Acetic acid,2-(2-nitrophenyl)hydrazide)

• Product Name: Acetic acid,2-(2-nitrophenyl)hydrazide
• CAS No: 14674-17-0
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 188350
• PubChem ID: 3781984
• Update Time: 2025-10-30

Acetic acid,2-(2-nitrophenyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2-nitrophenyl)hydrazide
• 2-(o-Nitrophenyl)acetyl hydrazide
• N'-(2-nitrophenyl)acetohydrazide
• Acetic acid, 2-(o-nitrophenyl)hydrazide
• BRN 1842502
• Zinc03921236
• 14674-17-0
• DTXSID20163469
• 2-Acethydrazidonitrobenzene
• YEMZEMNLHVJVJK-UHFFFAOYSA-N
• ACETIC ACID N'-(2-NITRO-PHENYL)-HYDRAZIDE
• 4-15-00-00310 (Beilstein Handbook Reference)
• N'-(2-Nitrophenyl)acetohydrazide #
• AKOS006242250

• Inchi： 1S/C8H9N3O3/c1-6(12)9-10-7-4-2-3-5-8(7)11(13)14/h2-5,10H,1H3,(H,9,12)
• InChI Key： YEMZEMNLHVJVJK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1NNC(C)=O)=O

Computed Properties

• Exact Mass: 195.06447
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 84.27

Additional information on Acetic acid,2-(2-nitrophenyl)hydrazide

Acetic acid,2-(2-nitrophenyl)hydrazide (CAS No. 14674-17-0): A Comprehensive Overview

Acetic acid,2-(2-nitrophenyl)hydrazide, with the chemical formula C₇H₈N₂O₃, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. Its CAS number, CAS No. 14674-17-0, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. This compound has garnered attention due to its versatile applications in drug development, particularly in the synthesis of bioactive molecules and intermediates.

The structural features of Acetic acid,2-(2-nitrophenyl)hydrazide make it a valuable reagent in various chemical transformations. The presence of both an acetic acid moiety and a hydrazide group provides multiple reaction sites, enabling its use in the formation of amides, hydrazones, and other functionalized derivatives. These derivatives are often pivotal in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focusing on the pharmacological properties of nitroaromatic compounds. The nitro group in the 2-nitrophenyl moiety of Acetic acid,2-(2-nitrophenyl)hydrazide contributes to its reactivity and biological activity. Studies have demonstrated its potential role in modulating enzyme activity and inhibiting inflammatory pathways. For instance, derivatives of this compound have been explored for their anti-inflammatory and antioxidant properties, making them promising candidates for treating chronic inflammatory diseases and oxidative stress-related conditions.

The hydrazide group in Acetic acid,2-(2-nitrophenyl)hydrazide also plays a crucial role in medicinal chemistry. Hydrazides are known to participate in various bioconjugation reactions, facilitating the synthesis of drug conjugates that enhance bioavailability and targeted delivery. Recent advancements in drug delivery systems have leveraged hydrazide-based linkers to create prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has shown significant promise in improving therapeutic efficacy while minimizing side effects.

The compound's utility extends beyond pharmaceutical applications. In organic synthesis, Acetic acid,2-(2-nitrophenyl)hydrazide serves as a key intermediate in the preparation of more complex molecules. Its ability to undergo nucleophilic substitution reactions allows chemists to introduce diverse functional groups into target structures. This flexibility is particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules.

The synthesis of Acetic acid,2-(2-nitrophenyl)hydrazide typically involves the reaction between 2-nitrobenzaldehyde and hydrazine hydrate in acetic acid medium. This reaction proceeds via condensation and subsequent cyclization, yielding the desired product with high yield and purity. The use of acetic acid as both a solvent and reactant streamlines the synthetic process, making it efficient and scalable for industrial applications.

In conclusion, Acetic acid,2-(2-nitrophenyl)hydrazide (CAS No. 14674-17-0) is a multifaceted compound with significant implications in pharmaceutical chemistry and organic synthesis. Its unique structural features enable diverse applications in drug development, bioconjugation reactions, and the synthesis of complex organic molecules. The ongoing research into its pharmacological properties and synthetic utility underscores its importance as a valuable chemical entity in modern science.